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Compound of Interest

Compound Name: 4-(4-Methoxyphenyl)benzaldehyde

Cat. No.: B1586496

An In-Depth Technical Guide to 4-(4-Methoxyphenyl)benzaldehyde: Properties, Synthesis,
and Applications

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 4-(4-
Methoxyphenyl)benzaldehyde (also known as 4'-Methoxybiphenyl-4-carboxaldehyde), a key
intermediate in the fields of medicinal chemistry, materials science, and organic synthesis. This
document is intended for researchers, scientists, and drug development professionals, offering
field-proven insights into its core physical properties, a validated synthesis protocol, and its
practical applications.

Core Compound Identity and Physicochemical
Properties

4-(4-Methoxyphenyl)benzaldehyde is a biaryl compound characterized by a benzaldehyde
moiety linked to a methoxy-substituted phenyl ring. This structure imparts a uniqgue combination
of reactivity and stability, making it a valuable building block for more complex molecular
architectures. The aldehyde group serves as a reactive handle for numerous transformations,
while the methoxy group and the biphenyl core influence the molecule's solubility, electronic
properties, and steric profile.

The fundamental physical and chemical properties are summarized below for rapid reference.
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Property Value Source(s)
Molecular Formula C14H1202 [1]
Molecular Weight 212.24 g/mol [1]
CAS Number 52988-34-8 [1]
Appearance Solid [1]
Melting Point 103-106 °C [1]
Functional Groups Aldehyde, Methoxy, Biphenyl [1]
SMILES String COclccce(ccl)-c2cec(C=0)cc2 [1]
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Spectroscopic data, including *3C NMR, Vapor Phase IR, and Mass Spectrometry (GC/MS), are
available for this compound, confirming its structure and purity.[2]

Molecular Structure and Reactivity Profile

The structure of 4-(4-Methoxyphenyl)benzaldehyde is fundamental to its utility in synthesis.
The key functional groups—the aldehyde and the methoxy group—are positioned at opposite
ends of a rigid biphenyl scaffold.

Caption: Chemical structure of 4-(4-Methoxyphenyl)benzaldehyde.

o Aldehyde Group (-CHO): This group is a primary site for nucleophilic addition and
condensation reactions. It is readily converted into other functional groups such as alcohols,
carboxylic acids, imines, and alkenes (via Wittig-type reactions), making it a versatile anchor
point for building molecular complexity.

» Methoxy Group (-OCHs): As an electron-donating group, the methoxy substituent activates
the attached phenyl ring towards electrophilic aromatic substitution. Its presence also
enhances the compound's solubility in organic solvents.
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» Biphenyl Core: This rigid backbone provides structural integrity and influences the spatial
arrangement of substituents. It is a common motif in liquid crystals and biologically active
molecules.

Validated Synthesis Protocol: Suzuki-Miyaura
Cross-Coupling

The construction of the biphenyl core is efficiently achieved via the Suzuki-Miyaura cross-
coupling reaction, a Nobel Prize-winning method for C-C bond formation.[3][4][5] This
palladium-catalyzed reaction couples an organoboron compound with an organic halide or
triflate. The following protocol describes the synthesis of 4-(4-Methoxyphenyl)benzaldehyde
from 4-bromobenzaldehyde and 4-methoxyphenylboronic acid.

Causality Behind Experimental Choices:

o Catalyst System: A palladium(ll) acetate/triphenylphosphine system is chosen. The Pd(OAc):
serves as a stable precatalyst that is reduced in situ to the active Pd(0) species.
Triphenylphosphine is a common, cost-effective ligand that stabilizes the Pd(0) complex and
facilitates the catalytic cycle.

o Base: Sodium carbonate (Na2CO3) is used as a mild inorganic base. Its role is crucial for
activating the boronic acid, forming a more nucleophilic boronate species that readily
undergoes transmetalation to the palladium center.[3]

e Solvent System: A mixture of 1-propanol and water is used. The organic solvent solubilizes
the starting materials and the catalyst complex, while water is necessary to dissolve the
inorganic base and facilitate the formation of the active boronate. This biphasic system is
common and effective for Suzuki couplings.[4]

 Inert Atmosphere: The reaction is conducted under a nitrogen atmosphere to prevent the
oxidation of the active Pd(0) catalyst and the phosphine ligand, which would otherwise lead
to catalyst deactivation and lower yields.

Step-by-Step Methodology

e Reaction Setup: In a three-necked, round-bottomed flask equipped with a condenser,
magnetic stirrer, and a nitrogen inlet, combine 4-bromobenzaldehyde (1.0 equiv), 4-
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methoxyphenylboronic acid (1.05 equiv), and 1-propanol.

o Degassing: Purge the mixture with nitrogen for 30 minutes while stirring to dissolve the
solids. This step is critical to remove dissolved oxygen.

o Catalyst and Base Addition: To the solution, add palladium(Il) acetate (0.003 equiv) and
triphenylphosphine (0.009 equiv). Subsequently, add an aqueous solution of 2 M sodium
carbonate (1.2 equiv) and additional deionized water.

o Reaction: Heat the mixture to reflux under a nitrogen atmosphere. Monitor the reaction
progress by Thin-Layer Chromatography (TLC) or *H NMR until the 4-bromobenzaldehyde is
consumed (typically 45-60 minutes).[6]

o Workup: After completion, cool the reaction mixture and add 350 mL of water while still
warm. Allow the mixture to cool to room temperature.

o Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 250
mL). The product will move into the organic layer.

e Washing: Wash the combined organic layers sequentially with 5% sodium bicarbonate
solution and saturated brine to remove any remaining base and inorganic salts.[6]

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2SOa),
filter, and concentrate the solvent under reduced pressure to yield the crude product.

Purification: Recrystallization

The crude solid can be purified by recrystallization from a suitable solvent system like
ethanol/water or heptane to yield the final product as a crystalline solid.[7]
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Caption: Workflow for the Suzuki-Miyaura synthesis of the target compound.

Safety, Handling, and Storage

While specific safety data for 4-(4-Methoxyphenyl)benzaldehyde is limited, general
precautions for aromatic aldehydes should be followed. Related compounds can cause skin,
eye, and respiratory irritation.[8][9]

o Handling: Use in a well-ventilated area or a chemical fume hood. Wear appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat.[10] Avoid
breathing dust. Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents. The compound is a non-combustible solid.[1]

o First Aid: In case of contact, for skin, wash with plenty of soap and water. For eyes, rinse
cautiously with water for several minutes.[8][9]

Applications in Research and Development

4-(4-Methoxyphenyl)benzaldehyde is a valuable intermediate in several areas of chemical
research:

o Pharmaceutical Development: The biphenyl motif is a privileged structure in drug discovery.
This compound serves as a starting point for synthesizing molecules with potential
therapeutic applications, including anticancer and antimicrobial agents.[11][12]

o Materials Science: Biaryl aldehydes are precursors to liquid crystals, polymers, and dyes.
The specific substitution pattern of 4-(4-Methoxyphenyl)benzaldehyde can be used to tune
the optical and electronic properties of these advanced materials.

¢ Organic Synthesis: It serves as a versatile building block, allowing for the introduction of the
4'-methoxybiphenyl moiety into larger, more complex molecules through reactions at the
aldehyde functional group.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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